1-(Hydroxymethyl)-5,5-dimethylhydantoin
Cat. No. B089587
Key on ui cas rn:
116-25-6
M. Wt: 158.16 g/mol
InChI Key: SIQZJFKTROUNPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05252744
Procedure details
DMDMH is a formaldehyde donor which is the diformylated product of DMH and formaldehyde. MDMH is first formed as an intermediate. MDMH, itself, is a formaldehyde scavenger containing about 19% by weight of bound, but available, formaldehyde. Subsequent reaction of MDMH with formaldehyde yields DMDMH which theoretically contains 31.9% of bound but available, formaldehyde.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:13])[N:8]([CH2:9][OH:10])[C:6](=[O:7])[N:5](CO)[C:3]1=[O:4].C=O>>[CH3:1][C:2]1([CH3:13])[N:8]([CH2:9][OH:10])[C:6](=[O:7])[NH:5][C:3]1=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1(C(=O)N(C(=O)N1CO)CO)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(C(=O)NC(=O)N1CO)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
